Cas no 1546920-74-4 (6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile)

6-(2,4-Difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile is a specialized spirocyclic compound featuring a difluorophenyl group and a nitrile functionality. Its unique spiro[3.3]heptane core provides structural rigidity, enhancing stability and selectivity in synthetic applications. The presence of fluorine atoms improves lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The nitrile group offers versatility for further derivatization, enabling its use as a key intermediate in medicinal chemistry. This compound is particularly useful in the development of bioactive molecules, where its balanced physicochemical properties contribute to optimized drug-like characteristics. Its well-defined structure ensures reproducibility in synthesis and downstream applications.
6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile structure
1546920-74-4 structure
Product Name:6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile
CAS No:1546920-74-4
MF:C13H11F2NO
MW:235.229350328445
MDL:MFCD25195340
CID:5684000
PubChem ID:115384873
Update Time:2025-06-13

6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-25800846
    • 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
    • 1546920-74-4
    • 6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile
    • MDL: MFCD25195340
    • Inchi: 1S/C13H11F2NO/c14-9-1-2-10(11(15)3-9)13(6-16)4-12(5-13)7-17-8-12/h1-3H,4-5,7-8H2
    • InChI Key: DJFRTCZHGMUFRG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1(C#N)CC2(COC2)C1)F

Computed Properties

  • Exact Mass: 235.08087030g/mol
  • Monoisotopic Mass: 235.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33Ų

6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile Pricemore >>

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Additional information on 6-(2,4-difluorophenyl)-2-oxaspiro3.3heptane-6-carbonitrile

Research Briefing on 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 1546920-74-4)

6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 1546920-74-4) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spiro[3.3]heptane scaffold and difluorophenyl moiety, has shown promising potential in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. The presence of the carbonitrile group further enhances its reactivity, making it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and pharmacological evaluation of 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. The compound exhibited high binding affinity to the target protein, with an IC50 value in the nanomolar range, suggesting its potential as a lead candidate for anti-inflammatory therapeutics. Additionally, its spirocyclic structure contributes to improved metabolic stability and bioavailability, addressing common challenges in drug development.

Another significant application of this compound lies in its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers at a leading pharmaceutical company have utilized 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile to develop a series of kinase inhibitors with enhanced selectivity and reduced off-target effects. The compound's rigid spirocyclic core minimizes conformational flexibility, thereby improving target specificity. This approach has yielded promising preclinical results, particularly in oncology, where selective kinase inhibition is critical for minimizing adverse effects.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile. Recent advancements in flow chemistry and catalytic asymmetric synthesis have addressed some of these issues, enabling more efficient and scalable production. Furthermore, computational modeling studies have provided insights into the compound's binding modes, facilitating rational design of derivatives with improved pharmacological profiles. These developments underscore the compound's growing importance in medicinal chemistry and its potential to contribute to the next generation of therapeutics.

In conclusion, 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 1546920-74-4) represents a promising scaffold in drug discovery, with applications ranging from anti-inflammatory agents to kinase inhibitors. Ongoing research continues to explore its full potential, with a focus on optimizing its synthetic routes and expanding its therapeutic applications. As the field advances, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing precision medicine.

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